CID 72753401

• Molecular Formula: C18H31FSeSn
• Molecular Weight: 464.1 g/mol
• InChI: InChI=1S/C6H4FSe.3C4H9.Sn/c7-5-1-3-6(8)4-2-5;3*1-3-4-2;/h1-4H;3*1,3-4H2,2H3
• InChI Key: JNDCAEBJPIBLHB-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)CCCC.C1=CC(=CC=C1F)[Se]

Description

The compound with the identifier “CID 72753401” is a chemical entity that has garnered interest in various scientific fields. This compound is known for its unique chemical structure and properties, making it a subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of CID 72753401 would likely involve large-scale chemical reactors and continuous flow processes to optimize efficiency and scalability. The use of catalysts and automated systems can enhance the production rate and consistency of the compound.

Chemical Reactions Analysis

Types of Reactions

CID 72753401 can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, commonly using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halogens, amines.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

CID 72753401 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent or intermediate in organic synthesis and catalysis.

Biology: The compound may be studied for its interactions with biological molecules and potential therapeutic effects.

Medicine: Research may focus on its pharmacological properties and potential as a drug candidate.

Industry: this compound can be used in the development of new materials, coatings, and chemical processes.

Mechanism of Action

The mechanism of action of CID 72753401 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific context of its use, such as therapeutic applications or chemical reactions.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 72753401 include those with analogous chemical structures or functional groups. Examples may include:

• Aspirin (CID 2244)
• Salicylsalicylic acid (CID 5161)
• Indomethacin (CID 3715)
• Sulindac (CID 1548887)

Uniqueness

This compound is unique due to its specific chemical structure and properties, which may confer distinct reactivity and biological activity compared to similar compounds. Its uniqueness can be attributed to the presence of particular functional groups or molecular configurations that differentiate it from other related compounds.

Conclusion

This compound is a compound of significant interest in various scientific fields due to its unique chemical properties and potential applications. Understanding its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds provides valuable insights into its role and potential in advancing scientific knowledge and technological development.